Cas no 1014-70-6 (Simetryn)

• Product Name: Simetryn
• CAS No: 1014-70-6
• MF: C₈H₁₅N₅S
• MW: 213.303199052811
• MDL: MFCD00078720
• CID: 40565
• PubChem ID: 24869208
• Update Time: 2024-11-26

Simetryn Chemical and Physical Properties

Names and Identifiers

• Simetryn
• G32911
• 2,4-Bis(ethylamino)-6-methylmercapto-1,3,5-triazine
• GY-bon
• 2,4-BIS(ETHYLAMINO)-6-METHYLTHIO-1,3,5-TRIAZINE
• GYBON(R)
• AURORA KA-3877
• SIMETRYNE
• N,N'-DIETHYL-6-(METHYLTHIO)-1,3,5-TRIAZINE-2,4-DIAMINE
• 2-N,4-N-diethyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
• SIMETRYN ANALYTICAL STANDARD
• Simetryn Solution
• Simetryn Standard
• 2,4-Bis(ethylamino)-6-(methylthio)-1,3,5-triazine
• Caswell No. 094B
• Cymetrin
• N,N’-diethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
• N2,N4-diethyl-6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine
• N2,N4-diethyl-6-methylthio-1,3,5-triazine-2,4-diamine
• Symetryne
• Xicaojing
• G-32911
• SIMETRY
• Symetryn
• simettryne
• CHEBI:34976
• s-Triazine,4-bis(ethylamino)-6-(methylthio)-
• HY-B1853
• WLN: T6N CN ENJ BS1 DM2 FM2
• Simetryn, PESTANAL(R), analytical standard
• 1,3,5-Triazine-2,4-diamine, N,N'-diethyl-6-(methylthio)-
• G 32911
• SCHEMBL67522
• BIDD:ER0259
• AI3-60361
• 2-(Methylmercapto)-4,6-bis(ethylamino)-s-triazine
• Simetryn [BSI:ISO]
• A11824
• n2,n4-diethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
• NSC163051
• UNII-036180247V
• EPA Pesticide Chemical Code 294300
• SCHEMBL23045218
• Tox21_300702
• NSC 163051
• N(2),N(4)-diethyl-6-methylthio-1,3,5-triazine-2,4-diamine
• N(SUP 2),N(SUP 4)-DIETHYL-6-METHYLTHIO-1,3,5-TRIAZINE-2,4-DIAMINE
• 2-Methylthio-4,6-bis(ethylamino)-1,3,5-triazine
• MFCD00078720
• J-000402
• 2,4-Bis(ethylamino)-6-methylthio-s-triazine
• Simetryne [ISO-French]
• NS00010880
• 2-methylthio-4,6-bis-ethylamino-1,3,5-triazine
• N,N'-diethyl-6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine
• CHEMBL1888800
• 2-(Methylthio)-4,6-bis(ethylamino)-s-triazine
• Simetryn [ISO]
• 4,6-Bis(ethylamino)-2-methylthio-1,3,5-triazine
• Oprea1_733762
• Q27116345
• NCGC00163921-02
• 2,4-Bis(ethylamino)-6-(methylthio)-s-triazine
• 4,6-Bis(ethylamino)-2-(methylthio)-1,3,5-triazine
• 2-Methylthio-4,6-bis(monoethylamino)-2-triazine
• 2,4-Bis(ethylamino)-6-methylmercapto-s-triazine
• 2,4-Bis(ethylamino)-6-(methylmercapto)-s-triazine
• 1,5-Triazine-2,4-diamine, N,N'-diethyl-6-(methylthio)-
• EINECS 213-801-7
• SIMETRYN [MI]
• DTXSID8037596
• NCGC00254610-01
• 2,4-Di(ethylamino)-6-methylthio-1,3,5-triazine
• CS-5262
• NCGC00163921-01
• CAS-1014-70-6
• 1014-70-6
• AKOS015964910
• Simetryn 100 microg/mL in Cyclohexane
• 4,3,5-triazine
• 2-Methylthio-4,6-bis(ethylamino)-s-triazine
• BRN 0011728
• FT-0603538
• 0-26-00-00271 (Beilstein Handbook Reference)
• DTXCID6017596
• s-Triazine, 2,4-bis(ethylamino)-6-(methylthio)-
• BAA01470
• 2-Methylmercapto-4,6-bis(ethylamino)-s-triazine
• 2-methylthio-4,6-bis-ethylamino-1,3,5,-triazine
• 036180247V
• NSC-163051
• BS-42475
• Simetryne (ISO-French)

• MDL： MFCD00078720
• Inchi： 1S/C8H15N5S/c1-4-9-6-11-7(10-5-2)13-8(12-6)14-3/h4-5H2,1-3H3,(H2,9,10,11,12,13)
• InChI Key： MGLWZSOBALDPEK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=NC(=N1)NCC)NCC

Computed Properties

• Exact Mass: 213.10500
• Monoisotopic Mass: 213.104816
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 88

Experimental Properties

• Color/Form: White crystals.
• Density: 1.1553 (rough estimate)
• Melting Point: 82-83 ºC
• Boiling Point: 312.8°C (rough estimate)
• Flash Point: 191.6 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 88.03000
• LogP: 1.60310
• Merck: 13,8610
• Solubility: The solubility in water at 22 ℃ is 450ppm, and it is easily soluble in methanol, ethanol and chloroform

Simetryn Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H332,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： R22;R50/53
• Safety Instruction： S2-S60-S61
• RTECS：XY4025000
• Hazardous Material Identification：
• Safety Term：S2;S60;S61
• Risk Phrases：R22; R50/53
• Toxicity：LD50 orally in rats: 1830 mg/kg (Edson)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Methylthio-s-triazines